3-(2-methylphenyl)-4,5-diphenyl-4H-1,2,4-triazole

• Molecular Formula: C21H17N3
• Molecular Weight: 311.4 g/mol
• IUPAC Name: 3-(2-methylphenyl)-4,5-diphenyl-1,2,4-triazole
• InChI: InChI=1S/C21H17N3/c1-16-10-8-9-15-19(16)21-23-22-20(17-11-4-2-5-12-17)24(21)18-13-6-3-7-14-18/h2-15H,1H3
• InChI Key: QDSBXHVDWCMLJV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NN=C(N2C3=CC=CC=C3)C4=CC=CC=C4

Description

3-(2-methylphenyl)-4,5-diphenyl-4H-1,2,4-triazole is a useful research compound. Its molecular formula is C21H17N3 and its molecular weight is 311.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Then, 5.1 g (17.6 mmol) of [chloro(2-methylphenyl)methanone][chloro(phenyl)methylidene]hydrazone obtained in Step 2, 60 ml of dimethylaniline, and 4.9 g (52.8 mmol) of aniline were put into a 500-ml recovery flask and heated and stirred at 120° C. for 7 hours. After the stirring, the reacted solution was added to 1N hydrochloric acid and the mixture was stirred for 30 minutes. Then, an organic layer was extracted with dichloromethane. This organic layer was washed with a saturated aqueous solution of sodium hydrogen carbonate and saturated brine. Purification by column chromatography was then performed. A mixed solvent of toluene and ethyl acetate in a ratio of 1:1 was used as a developing solvent. The obtained fraction was concentrated to give 3.4 g of a white solid of Hmpptz in a yield of 63%. A synthesis scheme of Step 3 is shown in (a-3).